Cas no 937690-59-0 (3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE)

3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE structure
937690-59-0 structure
Product Name:3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE
CAS No:937690-59-0
MF:C6H14N2O
MW:130.188161373138
MDL:MFCD09036524
CID:3159847
PubChem ID:16785935
Update Time:2025-04-21

3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE
    • AKOS000140850
    • propanamide, 3-amino-N-(1-methylethyl)-, hydrochloride
    • EN300-29502
    • AB01002295-01
    • ALBB-022648
    • CS-0249002
    • SCHEMBL3205737
    • 937690-59-0
    • 3-amino-N-(propan-2-yl)propanamide hydrochloride
    • MDL: MFCD09036524
    • Inchi: 1S/C6H14N2O/c1-5(2)8-6(9)3-4-7/h5H,3-4,7H2,1-2H3,(H,8,9)
    • InChI Key: GAECNGVBKMNHGG-UHFFFAOYSA-N
    • SMILES: O=C(CCN)NC(C)C

Computed Properties

  • Exact Mass: 130.110613074Da
  • Monoisotopic Mass: 130.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 55.1Ų

3-AMINO-N-(PROPAN-2-YL)PROPANAMIDE Pricemore >>

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